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Clinical Efficacy and Anemia Outcomes

Table 1: Key Efficacy Outcomes from Phase 3 Clinical Trials

) Spleen
. Transfusion Symptom
Trial . . Volume
. Intervention Comparison Independence (TI) Response
(Population) Response
Rate (=50%)
(=35%)

| SIMPLIFY-1 [1] [2] [3] (JAKi-naive) | Momelotinib | Ruxolitinib | 67% (Momelotinib) 49%
(Ruxolitinib) | 40% (Momelotinib) 42% (Ruxolitinib) | 39% (Momelotinib) 42% (Ruxolitinib) | |
SIMPLIFY-2 [4] (JAKi-experienced) | Momelotinib | BAT (88.5% Ruxolitinib) | In baseline non-TT pts:
34.7% (Momelotinib) 3.0% (BAT/Ruxolitinib) | Not Specified | Not Specified | | MOMENTUM [2] (JAKIi-
experienced, anemic) | Momelotinib | Danazol | Trial met its primary endpoint (TI rate and TSS reduction) |

Not Specified | Not Specified |

Table 2: Detailed Anemia Metrics and Survival Impact
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Metric Momelotinib Findings Ruxolitinib Findings
Transfusion Consistent high rates in JAKi-naive and Can induce or worsen anemia; Tl
Independence experienced pts; benefit linked to ACVR1 rates lower, especially in JAKIi-
inhibition [4] [3]. experienced pts [4] [3].
Hemoglobin Hb levels generally increase over time [4].  Hb decline is common, typically
Trajectory Achieved Hb >10 g/dL by Wk24 nadirs at Wk 8-12, then stabilizes at
associated with improved overall a level ~1 g/dL below baseline [5] [3].
survival [2].
Impact of Anemia  Anemia response is an independent Treatment-induced anemia does not
on Survival predictor of improved survival (median OS  appear to negatively impact the
3.8 vs 2.8 years in responders vs non- overall survival benefit provided by
responders) [6]. the drug [3].

Mechanisms of Action and Experimental Protocols

The divergent anemia profiles stem from fundamental differences in their mechanisms of action.

¢ Ruxolitinib is a potent inhibitor of JAK1 and JAK2. While effective at reducing splenomegaly and
symptoms, its blockade of JAK2 disrupts the erythropoietin signaling pathway, which is critical for red
blood cell production. This leads to a characteristic dose-dependent anemia [3].

¢ Momelotinib differentiates itself through dual inhibition of JAK1/JAK2 and ACVR1 [3]. ACVR1 is a
key regulator of hepcidin, a liver hormone that controls iron availability. By inhibiting ACVR1,
momelotinib suppresses hepcidin production, which increases serum iron availability for
erythropoiesis in the bone marrow. This mechanism directly counteracts the anemia of inflammation
common in myelofibrosis [7] [3].

The following diagram illustrates the distinct signaling pathways affected by each drug.
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Ruxolitinib Inhibits: Momelotinib Inhibits:

Disrupts

Click to download full resolution via product page

Key experiments elucidating this mechanism include:

e Phase 2 Translational Study [3]: Measured hepcidin levels, serum iron, and hemoglobin in patients
receiving momelotinib. The protocol involved administering momelotinib (300 mg daily median
dose) and correlating ACVRL1 inhibition with reduced hepcidin, increased serum iron, and subsequent
hemoglobin improvements.

¢ In Vitro Kinase Assays & Preclinical Models [3]: Used cell lines and rodent models to demonstrate
momelotinib's direct inhibition of ACVR1 kinase activity and its causal effect on hepcidin reduction
and anemia improvement.
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Considerations for Clinical Development

¢ Patient Selection: Momelotinib is particularly suited for MF patients with moderate-to-severe
anemia (Hb < 10 g/dL) or those who are transfusion-dependent, either in the frontline or second-
line setting [4] [7] [2].

¢ Ruxolitinib Dosing: An alternative dosing strategy (starting at 10 mg BID with delayed up-titration)
has been evaluated in anemic patients. The REALISE study showed this approach can manage
spleen size without worsening transfusion needs, though it may delay maximal efficacy [8].

¢ Bone Marrow Fibrosis (BMF): An analysis of SIMPLIFY-1 found that momelotinib's anemia
benefits, including transfusion independence, occurred independently of changes in BMF grade.
This challenges the use of BMF improvement as a surrogate marker for clinical benefit with JAK
inhibitors [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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